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Compound of Interest

Compound Name: 5-Octyl D-Glutamate

Cat. No.: B10765292 Get Quote

Application Notes and Protocols for 5-Octyl D-
Glutamate
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, long-term storage,

and experimental use of 5-Octyl D-Glutamate. The protocols outlined below are intended to

serve as a starting point for researchers, and optimization may be required for specific

experimental setups.

Product Information and Properties
5-Octyl D-Glutamate is a cell-permeable analog of D-glutamate. Its octyl ester moiety allows it

to efficiently cross cell membranes. Once inside the cell, cytoplasmic esterases hydrolyze the

ester bond, releasing free D-glutamate and octanol.[1][2][3] This leads to an increase in

intracellular D-glutamate concentrations, making it a useful tool for studying the roles of this

amino acid in various cellular processes.
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Property Value Reference

Formal Name D-glutamic acid, 5-octyl ester [1]

Synonyms 5-Octyl ester D-glutamic acid [1]

CAS Number 149332-65-0

Molecular Formula C₁₃H₂₅NO₄

Formula Weight 259.4 g/mol

Purity ≥98%

Formulation Crystalline solid

Solubility
Soluble in methanol (1 mg/ml,

with heating)

Proper Handling and Storage
2.1. Safety Precautions:

According to the Safety Data Sheet (SDS), 5-Octyl D-Glutamate is not classified as a

hazardous substance. However, it is recommended to follow standard laboratory safety

practices.

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses, gloves, and

lab coat when handling the compound.

Ventilation: Ensure adequate ventilation in the work area.

First Aid:

Inhalation: Move to fresh air. If symptoms persist, consult a physician.

Skin Contact: The product is generally not irritating to the skin. Wash with soap and water.

Eye Contact: Rinse opened eyes for several minutes under running water.

Ingestion: If symptoms persist, consult a doctor.
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For research use only. Not for human or veterinary use.

2.2. Long-Term Storage and Stability:

Proper storage is crucial to maintain the integrity and stability of 5-Octyl D-Glutamate.

Storage Condition Recommendation Stability Reference

Temperature -20°C ≥ 4 years

Form As a crystalline solid ≥ 4 years

Shipping

Room temperature in

the continental US;

may vary elsewhere.

Stable

For maximum recovery of the product, it is recommended to centrifuge the original vial before

removing the cap.

Mechanism of Action
The primary mechanism of action of 5-Octyl D-Glutamate is to increase intracellular levels of

D-glutamate.
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Caption: Mechanism of 5-Octyl D-Glutamate action.

Experimental Protocols
4.1. Preparation of Stock Solutions:

It is recommended to prepare a concentrated stock solution that can be diluted to the desired

working concentration for experiments.

Solvent Selection: Methanol is a suitable solvent. For cell culture experiments, dissolve in a

minimal amount of a biocompatible solvent like DMSO, followed by dilution in culture

medium.
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Stock Solution Preparation (Example):

Weigh out a precise amount of 5-Octyl D-Glutamate crystalline solid.

Add the appropriate volume of solvent to achieve the desired stock concentration (e.g., 10

mM).

If using methanol, gentle heating may be required for complete dissolution.

Vortex briefly to ensure the solution is homogenous.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

4.2. General Protocol for Cell Culture Experiments:

This protocol provides a general workflow for treating cells with 5-Octyl D-Glutamate.
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Caption: General experimental workflow for cell treatment.

4.3. Determining Optimal Working Concentration:
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The optimal concentration of 5-Octyl D-Glutamate will vary depending on the cell type and the

specific experimental goals. It is recommended to perform a dose-response experiment to

determine the most effective and non-toxic concentration.

Suggested Concentration Range: 1 µM to 100 µM.

Cytotoxicity Assay: A standard cytotoxicity assay (e.g., MTT, LDH) should be performed to

assess the effect of the compound on cell viability.

Positive and Negative Controls: Include appropriate controls in your experiment. For

example, a vehicle control (medium with the solvent used for the stock solution) and a

positive control if available.

Potential Applications and Research Areas
5-Octyl D-Glutamate can be used in a variety of research contexts to investigate the biological

roles of intracellular D-glutamate.

Neuroscience: D-glutamate is a co-agonist at NMDA receptors and plays a role in synaptic

plasticity. 5-Octyl D-Glutamate can be used to study its effects on neuronal function,

excitotoxicity, and neurodegenerative diseases.

Metabolism: D-glutamate can be converted to α-ketoglutarate, a key intermediate in the

Krebs cycle. This compound can be used to study the metabolic effects of increased α-

ketoglutarate levels. The L-isomer has been shown to extend lifespan by inhibiting ATP

synthase and TOR.

Microbiology: D-glutamate is an essential component of the peptidoglycan cell wall in

bacteria.
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Problem Possible Cause Solution

Compound precipitation in

culture medium

The concentration of the

compound is too high or the

solvent concentration is

excessive.

Decrease the final

concentration of the

compound. Ensure the final

solvent concentration is low

(e.g., <0.1% for DMSO).

No observable effect

The concentration is too low,

the incubation time is too

short, or the cells are not

responsive.

Perform a dose-response and

time-course experiment.

Ensure the target pathway is

active in your cell model.

Cell toxicity observed The concentration is too high.

Perform a cytotoxicity assay to

determine the non-toxic

concentration range.

These application notes and protocols are intended to provide a comprehensive guide for the

use of 5-Octyl D-Glutamate in a research setting. Adherence to proper handling, storage, and

experimental procedures will ensure the generation of reliable and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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